Cas no 921880-84-4 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide)
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3,4-dimethoxybenzenesulfonamide
- N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethoxybenzenesulfonamide
- N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide
- AKOS024630363
- 921880-84-4
- F2237-0339
- N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide
-
- Inchi: 1S/C22H25N3O6S/c1-4-31-17-7-5-16(6-8-17)19-10-12-22(26)25(24-19)14-13-23-32(27,28)18-9-11-20(29-2)21(15-18)30-3/h5-12,15,23H,4,13-14H2,1-3H3
- InChI Key: TXTSOKQBNVDQHQ-UHFFFAOYSA-N
- SMILES: C1(S(NCCN2N=C(C3=CC=C(OCC)C=C3)C=CC2=O)(=O)=O)=CC=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 459.14640670g/mol
- Monoisotopic Mass: 459.14640670g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 115Ų
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2237-0339-2μmol |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide |
921880-84-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2237-0339-5μmol |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide |
921880-84-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2237-0339-10μmol |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide |
921880-84-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2237-0339-20μmol |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide |
921880-84-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2237-0339-1mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide |
921880-84-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2237-0339-2mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide |
921880-84-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2237-0339-3mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide |
921880-84-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2237-0339-4mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide |
921880-84-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2237-0339-5mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide |
921880-84-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2237-0339-10mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethoxybenzene-1-sulfonamide |
921880-84-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 921880-84-4): A Comprehensive Overview
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 921880-84-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the sulfonamide class and features a unique structural arrangement that includes a pyridazine ring and multiple substituents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.
Chemical Structure and Properties
The molecular formula of N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide is C25H27N3O5S, with a molecular weight of approximately 477.56 g/mol. The compound's structure is characterized by a central sulfonamide group attached to a 3,4-dimethoxybenzene ring. The ethyl group on the phenyl ring and the pyridazine ring with an oxo substituent contribute to its unique chemical properties and biological activity.
The solubility of this compound in various solvents is an important consideration for both synthetic and biological applications. It has been reported to have moderate solubility in dimethyl sulfoxide (DMSO) and other polar solvents, which facilitates its use in solution-based reactions and biological assays. Additionally, the compound exhibits good stability under standard laboratory conditions, making it suitable for long-term storage and use in research settings.
Synthesis Methods
The synthesis of N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide involves several steps that require precise control over reaction conditions. One common approach involves the condensation of 3-(4-ethoxyphenyl)-6-hydroxypyridazine with 2-chloroethylamine hydrochloride to form the intermediate amine derivative. This intermediate is then reacted with 3,4-dimethoxybenzenesulfonyl chloride in the presence of a base such as triethylamine to yield the final product.
Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing byproduct formation. These improvements have made it easier for researchers to produce high-purity samples for further study.
Biological Activities
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide has been investigated for its potential therapeutic applications in various diseases. One of the most promising areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.
In addition to its anti-inflammatory effects, this compound has also demonstrated potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway and activate the intrinsic apoptotic pathway through the upregulation of pro-apoptotic proteins such as Bax and Bak.
Clinical Trials and Future Prospects
The promising preclinical results have led to increased interest in translating these findings into clinical applications. Several phase I clinical trials are currently underway to evaluate the safety and efficacy of N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide in patients with inflammatory diseases and cancer. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.
Future research will focus on optimizing dosing regimens and identifying patient populations most likely to benefit from treatment with this compound. Additionally, efforts are underway to develop novel formulations that can enhance its bioavailability and reduce side effects.
Conclusion
N-{2-3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Ylethyl}-3,4-Dimethoxybenzene-Sulfonamide (CAS No. 921880-84-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in both academic research and pharmaceutical industries. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
921880-84-4 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)